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Compound of Interest

Compound Name: Antitumor agent-152

Cat. No.: B1519178

An In-depth Technical Guide on the Antitumor Agent Paclitaxel

Disclaimer: Initial searches for "Antitumor agent-152" did not yield information on a specific
molecule with that designation. Therefore, this guide focuses on Paclitaxel, a well-
characterized and widely used antitumor agent, to provide a comprehensive example of the
requested technical information.

Paclitaxel, a complex diterpenoid originally isolated from the Pacific yew tree, Taxus brevifolia,
is a cornerstone of modern chemotherapy.[1] Its potent antitumor activity has established it as a
critical therapeutic for various cancers, including ovarian, breast, and lung cancers.[1] This
guide provides a detailed overview of Paclitaxel's chemical structure, physicochemical
properties, mechanism of action, and key experimental protocols.

Chemical Structure and Properties

Paclitaxel is a white to off-white crystalline powder characterized by a complex molecular
structure.[1][2] It is highly lipophilic and practically insoluble in water.[1][2] The molecule
features a tetracyclic diterpenoid core, known as the taxane ring system, and a crucial C-13
ester side chain, which is essential for its biological activity.[1]

Table 1: Physicochemical Properties of Paclitaxel
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Property Value References

(2a,40,5B,73,108,130)-4,10-
Bis(acetyloxy)-13-{[(2R,3S)-3-
benzoylamino)-2-hydroxy-3-

IUPAC Name ( / )-2hyclroxy [1]
phenylpropanoyl]oxy}-1,7-
dihydroxy-9-o0xo0-5,20-

epoxytax-11-en-2-yl benzoate

Molecular Formula C47H51NO14 [1][3]
Molecular Weight 853.9 g/mol [11[3]
Appearance White to off-white crystalline (2]
powder
Melting Point Approximately 213-217 °C [1][3]
Water Solubility Insoluble [1112]
LogP 7.38 [3]
CAS Number 33069-62-4 [1]

Mechanism of Action and Signaling Pathways

The primary mechanism of action of Paclitaxel is the stabilization of microtubules, which are
essential components of the cell's cytoskeleton involved in cell division, intracellular transport,
and maintaining cell shape.[4] Microtubules are dynamic polymers of a- and p-tubulin subunits.
[4] Paclitaxel binds to the B-tubulin subunit, promoting the assembly of tubulin into stable
microtubules and inhibiting their depolymerization.[4][5] This disruption of microtubule
dynamics leads to the arrest of the cell cycle in the G2/M phase, ultimately inducing apoptosis
(programmed cell death).[5][6]

Paclitaxel-induced apoptosis involves a complex network of signaling pathways.[4] Key events
include the activation of stress-activated protein kinases such as c-Jun N-terminal kinase (JNK)
and the modulation of apoptotic regulatory proteins.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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